Cas no 623-21-2 (Butanoic acid,2-furanylmethyl ester)

• Product Name: Butanoic acid,2-furanylmethyl ester
• CAS No: 623-21-2
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 508167
• Update Time: 2026-04-29

Butanoic acid,2-furanylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-furanylmethyl ester
• furan-2-yl methyl butanoate
• FURFURYL BUTYRATE
• FURFURYL N-BUTYRATE
• 2-Furfuryl butyrate
• 2-Furfuryl n-butyrate
• 2-Furylmethyl butanoate
• Buttersaeure-furfurylester
• butyric acid furfuryl ester
• Furfuryl butanoate

Computed Properties

• Exact Mass: 168.07900

Experimental Properties

• Density: 1.053 g/mL at 25 °C(lit.)
• Boiling Point: 129-130 °C52 mm Hg(lit.)
• Flash Point: 195 °F
• Refractive Index: n20/D 1.459(lit.)
• PSA: 39.44000
• LogP: 2.12290

Butanoic acid,2-furanylmethyl ester Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Butanoic acid,2-furanylmethyl ester

Recent Advances in the Study of Butanoic acid,2-furanylmethyl ester (CAS: 623-21-2)

Butanoic acid,2-furanylmethyl ester (CAS: 623-21-2) is a chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its furan and butanoic acid moieties, has shown potential in various applications, including drug development, flavor and fragrance industries, and as an intermediate in organic synthesis. Recent studies have explored its biochemical properties, synthetic pathways, and potential therapeutic benefits, making it a compound of significant interest.

One of the key areas of research focuses on the synthesis and optimization of Butanoic acid,2-furanylmethyl ester. A 2023 study published in the Journal of Organic Chemistry detailed a novel catalytic method for its production, emphasizing green chemistry principles. The researchers utilized a palladium-based catalyst to achieve high yields (up to 92%) under mild conditions, reducing the environmental impact compared to traditional methods. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are critical.

In the pharmaceutical domain, preliminary investigations have highlighted the compound's bioactive potential. A recent in vitro study demonstrated that Butanoic acid,2-furanylmethyl ester exhibits moderate antimicrobial activity against Gram-positive bacteria, including Staphylococcus aureus. The mechanism of action appears to involve disruption of bacterial cell membranes, as evidenced by electron microscopy and membrane permeability assays. While these findings are promising, further in vivo studies are needed to assess its efficacy and safety as a potential antimicrobial agent.

Additionally, the flavor and fragrance industry has shown interest in Butanoic acid,2-furanylmethyl ester due to its unique organoleptic properties. A 2022 study in the Journal of Agricultural and Food Chemistry characterized its aroma profile, noting a combination of fruity and woody notes. This makes it a candidate for use in food additives and perfumery. However, regulatory approvals and toxicity assessments remain pending, particularly for applications in consumable products.

Despite these advancements, challenges persist in the widespread adoption of Butanoic acid,2-furanylmethyl ester. For instance, its stability under various environmental conditions (e.g., temperature, pH) requires further investigation. A 2023 report in Chemical & Pharmaceutical Bulletin highlighted degradation issues under acidic conditions, which could limit its applicability in certain formulations. Researchers are now exploring stabilization techniques, such as encapsulation or derivatization, to address these limitations.

In conclusion, Butanoic acid,2-furanylmethyl ester (CAS: 623-21-2) represents a versatile compound with promising applications across multiple industries. Ongoing research aims to optimize its synthesis, elucidate its biological activities, and overcome stability challenges. As studies progress, this compound may emerge as a valuable asset in both pharmaceutical and industrial settings, provided that safety and efficacy are thoroughly validated.